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Abstract
The definitive confirmation of a chemical structure is a cornerstone of chemical research and

drug development. This technical guide provides a comprehensive overview of the analytical

methodologies required for the structure elucidation of (1-
((Methylamino)methyl)cyclobutyl)methanol. We present a systematic approach combining

mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy. This

document details the necessary experimental protocols, presents predicted analytical data in a

structured format, and illustrates the logical workflow for spectral interpretation to

unambiguously confirm the molecular structure.

Introduction
(1-((Methylamino)methyl)cyclobutyl)methanol (CAS No. 180505-31-6) is a substituted

cyclobutane derivative containing primary alcohol and secondary amine functional groups. Its

molecular formula is C₇H₁₅NO, with a corresponding molecular weight of 129.20 g/mol .[1][2]

Accurate structure determination is critical for understanding its chemical properties, potential

biological activity, and for ensuring purity and quality control in any subsequent applications.
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This guide outlines the process of structure elucidation as if the compound were a newly

synthesized entity, requiring confirmation. We will utilize a combination of analytical techniques

to probe the molecular formula, identify functional groups, and establish the precise

connectivity of all atoms within the molecule.

Molecular Structure
The proposed structure for (1-((Methylamino)methyl)cyclobutyl)methanol is presented

below. The elucidation process aims to confirm this arrangement.

Figure 1. Chemical structure of (1-((Methylamino)methyl)cyclobutyl)methanol.

Analytical Workflow
The structure elucidation follows a logical progression from determining the molecular mass to

identifying functional groups and finally mapping the carbon-hydrogen framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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